Cas no 1341553-33-0 (2-(2,4-difluorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2,4-difluorophenyl)-2-methylpropan-1-amine
• CAS No: 1341553-33-0
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 5971115
• PubChem ID: 64561560
• Update Time: 2025-08-02

2-(2,4-difluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-2-methylpropan-1-amine
• AKOS013886708
• EN300-1837745
• SCHEMBL19925403
• 1341553-33-0

• Inchi： 1S/C10H13F2N/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5H,6,13H2,1-2H3
• InChI Key： UHVKPDWQAGNEGV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)CN)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,4-difluorophenyl)-2-methylpropan-1-amine

2-(2,4-Difluorophenyl)-2-methylpropan-1-amine

2-(2,4-Difluorophenyl)-2-methylpropan-1-amine, also known by its CAS number 1341553-33-0, is a chemical compound with a unique structure that combines a fluorinated aromatic ring with an amine functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a difluorophenyl group attached to a methylpropanamine backbone, which imparts both electronic and steric properties that are highly desirable in many chemical reactions and applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. 2-(2,4-Difluorophenyl)-2-methylpropan-1-amine is no exception, as its fluorinated aromatic ring contributes to increased lipophilicity and resistance to metabolic degradation. These properties make it an attractive candidate for use as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents.

The synthesis of 2-(2,4-Difluorophenyl)-2-methylpropan-1-amine typically involves multi-step processes that include nucleophilic substitution, Friedel-Crafts alkylation, or other aromatic substitution reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. Such advancements underscore the ongoing efforts to develop efficient and scalable methods for producing this compound on an industrial scale.

In terms of applications, 2-(2,4-Difluorophenyl)-2-methylpropan-1-amine has shown promise in the development of agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a valuable building block for designing molecules with specific bioactivity profiles. Additionally, this compound has been investigated for its potential use in materials science, where its electronic properties could contribute to the development of advanced polymers or electronic materials.

One of the most exciting areas of research involving 2-(2,4-Difluorophenyl)-2-methylpropan-1-amine is its role in drug discovery programs targeting various diseases. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases (HDACs). These findings suggest that further exploration of this compound's biological activity could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

Moreover, the environmental impact of 2-(2,4-Difluorophenyl)-2-methylpropan-1-amine has also been a topic of interest. Researchers have investigated its biodegradation pathways under different environmental conditions to assess its potential risks to ecosystems. Initial results indicate that this compound undergoes rapid microbial degradation under aerobic conditions, which is encouraging from an environmental standpoint. However, further studies are needed to fully understand its long-term ecological effects.

In conclusion, 2-(2,4-Difluorophenyl)-2-methylpropan-1-amine (CAS No: 1341553-33-0) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and developers in the fields of pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new insights into its biological activity and environmental behavior, this compound is poised to play an increasingly important role in advancing scientific innovation.